Cas no 2168077-30-1 (methyl 7-bromo-5H-pyrrolo[2,3-b]pyrazine-2-carboxylate)

Methyl 7-bromo-5H-pyrrolo[2,3-b]pyrazine-2-carboxylate is a brominated heterocyclic compound featuring a pyrrolopyrazine core with a carboxylate ester functionality. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of kinase inhibitors and other biologically active molecules. The bromine substituent at the 7-position enhances reactivity for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. The methyl ester group provides stability while allowing straightforward hydrolysis or transesterification for downstream modifications. Its well-defined reactivity profile and compatibility with diverse synthetic conditions make it a versatile building block in medicinal chemistry and material science applications.

methyl 7-bromo-5H-pyrrolo[2,3-b]pyrazine-2-carboxylate structure

2168077-30-1 structure

Product Name:methyl 7-bromo-5H-pyrrolo[2,3-b]pyrazine-2-carboxylate

CAS No:2168077-30-1

MF:C₈H₆BrN₃O₂

MW:256.06

MDL:MFCD31705876

CID:5096568

PubChem ID:138111834

Update Time:2026-03-02

methyl 7-bromo-5H-pyrrolo[2,3-b]pyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- methyl 7-bromo-5H-pyrrolo[2,3-b]pyrazine-2-carboxylate
- 2168077-30-1
- MFCD31705876
- E83498
- PS-20716
- SY324238
- Methyl7-bromo-5H-pyrrolo[2,3-b]pyrazine-2-carboxylate
- MDL： MFCD31705876
- Inchi： 1S/C8H6BrN3O2/c1-14-8(13)5-3-11-7-6(12-5)4(9)2-10-7/h2-3H,1H3,(H,10,11)
- InChI Key： QVWBJCYIUWJRBE-UHFFFAOYSA-N
- SMILES： C1(C(=O)OC)N=C2C(=CN=C2NC=1)Br

Computed Properties

Exact Mass: 254.96434g/mol
Monoisotopic Mass: 254.96434g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 239
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 67.9Å²

methyl 7-bromo-5H-pyrrolo[2,3-b]pyrazine-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1210727-100mg	methyl 7-bromo-5H-pyrrolo[2,3-b]pyrazine-2-carboxylate	2168077-30-1	97%	100mg	$250	2024-07-21
eNovation Chemicals LLC	Y1210727-250MG	methyl 7-bromo-5H-pyrrolo[2,3-b]pyrazine-2-carboxylate	2168077-30-1	97%	250mg	$405	2024-07-21
eNovation Chemicals LLC	Y1210727-500MG	methyl 7-bromo-5H-pyrrolo[2,3-b]pyrazine-2-carboxylate	2168077-30-1	97%	500mg	$575	2024-07-21
eNovation Chemicals LLC	Y1210727-1G	methyl 7-bromo-5H-pyrrolo[2,3-b]pyrazine-2-carboxylate	2168077-30-1	97%	1g	$865	2024-07-21
eNovation Chemicals LLC	Y1210727-5G	methyl 7-bromo-5H-pyrrolo[2,3-b]pyrazine-2-carboxylate	2168077-30-1	97%	5g	$2890	2024-07-21
eNovation Chemicals LLC	Y1210727-10G	methyl 7-bromo-5H-pyrrolo[2,3-b]pyrazine-2-carboxylate	2168077-30-1	97%	10g	$4825	2024-07-21
Chemenu	CM1018749-250mg	methyl 7-bromo-5H-pyrrolo[2,3-b]pyrazine-2-carboxylate	2168077-30-1	95%+	250mg	$373	2023-02-16
Chemenu	CM1018749-500mg	methyl 7-bromo-5H-pyrrolo[2,3-b]pyrazine-2-carboxylate	2168077-30-1	95%+	500mg	$622	2023-02-16
Chemenu	CM1018749-1g	methyl 7-bromo-5H-pyrrolo[2,3-b]pyrazine-2-carboxylate	2168077-30-1	95%+	1g	$931	2023-02-16
Chemenu	CM1018749-5g	methyl 7-bromo-5H-pyrrolo[2,3-b]pyrazine-2-carboxylate	2168077-30-1	95%+	5g	$2794	2023-02-16